![molecular formula C13H20N2O B6259415 1-[2-(4-methylphenoxy)ethyl]piperazine CAS No. 138304-74-2](/img/no-structure.png)
1-[2-(4-methylphenoxy)ethyl]piperazine
Overview
Description
“1-[2-(4-methylphenoxy)ethyl]piperazine” is a chemical compound with the IUPAC name 2-methylphenyl 2- (1-piperazinyl)ethyl ether . It has a molecular weight of 220.31 . The compound is used in various fields of research .
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of interest in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for “1-[2-(4-methylphenoxy)ethyl]piperazine” is 1S/C13H20N2O/c1-12-4-2-3-5-13 (12)16-11-10-15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3 . This code provides a specific representation of the molecule’s structure.Chemical Reactions Analysis
The chemical reactivity of piperazine-based synthons facilitates its insertion into the molecule . The ring formation reaction between (S, S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(4-methylphenoxy)ethyl]piperazine involves the reaction of 4-methylphenol with 2-chloroethylpiperazine in the presence of a base to form the intermediate 2-(4-methylphenoxy)ethylpiperazine. This intermediate is then reacted with 1-chloroethane in the presence of a base to form the final product.", "Starting Materials": [ "4-methylphenol", "2-chloroethylpiperazine", "1-chloroethane", "base" ], "Reaction": [ "Step 1: 4-methylphenol is reacted with 2-chloroethylpiperazine in the presence of a base, such as sodium hydroxide, to form the intermediate 2-(4-methylphenoxy)ethylpiperazine.", "Step 2: The intermediate 2-(4-methylphenoxy)ethylpiperazine is then reacted with 1-chloroethane in the presence of a base, such as potassium carbonate, to form the final product 1-[2-(4-methylphenoxy)ethyl]piperazine.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
138304-74-2 |
Product Name |
1-[2-(4-methylphenoxy)ethyl]piperazine |
Molecular Formula |
C13H20N2O |
Molecular Weight |
220.3 |
Purity |
84 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methylidene-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B6259366.png)